Cas no 80887-45-2 (Benzonitrile, 4-(2,5-dimethyl-1-pyrrolidinyl)-)
80887-45-2 structure
Product Name:Benzonitrile, 4-(2,5-dimethyl-1-pyrrolidinyl)-
CAS No:80887-45-2
MF:C13H16N2
MW:200.279542922974
CID:704859
PubChem ID:71421079
Update Time:2025-04-19
Benzonitrile, 4-(2,5-dimethyl-1-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-(2,5-dimethyl-1-pyrrolidinyl)-
- 4-(2,5-dimethylpyrrolidin-1-yl)benzonitrile
- 80887-45-2
- DTXSID00840246
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- Inchi: 1S/C13H16N2/c1-10-3-4-11(2)15(10)13-7-5-12(9-14)6-8-13/h5-8,10-11H,3-4H2,1-2H3
- InChI Key: ONIQLEIXQLBMMA-UHFFFAOYSA-N
- SMILES: N1(C2C=CC(C#N)=CC=2)C(C)CCC1C
Computed Properties
- Exact Mass: 200.131348519g/mol
- Monoisotopic Mass: 200.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 27Ų
Benzonitrile, 4-(2,5-dimethyl-1-pyrrolidinyl)- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
80887-45-2 (Benzonitrile, 4-(2,5-dimethyl-1-pyrrolidinyl)-) Related Products
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